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Compound of Interest

Compound Name: Hexafluorobenzene

Cat. No.: B1203771 Get Quote

Hexafluorobenzene (HFB), a fluorinated aromatic compound with the chemical formula C₆F₆,

has emerged as a versatile tool in chemical synthesis, materials science, and biomedical

research. Its unique physicochemical properties, stemming from the complete substitution of

hydrogen with fluorine atoms on the benzene ring, render it a valuable solvent, a key building

block for complex molecules, and a sensitive probe in advanced analytical techniques. This

guide provides an in-depth overview of hexafluorobenzene, focusing on its chemical

identifiers, properties, and key experimental applications relevant to researchers, scientists,

and drug development professionals.

Core Chemical Identifiers and Properties
Hexafluorobenzene is systematically known as 1,2,3,4,5,6-hexafluorobenzene. A

comprehensive list of its chemical identifiers is provided in Table 1, and its key physicochemical

properties are summarized in Table 2.

Table 1: Chemical Identifiers for Hexafluorobenzene
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Identifier Value

CAS Number 392-56-3[1][2][3][4][5][6][7]

PubChem CID 9805[1]

IUPAC Name 1,2,3,4,5,6-hexafluorobenzene[1]

InChI
InChI=1S/C6F6/c7-1-

2(8)4(10)6(12)5(11)3(1)9[1][2][4]

InChIKey ZQBFAOFFOQMSGJ-UHFFFAOYSA-N[1][2][4]

SMILES C1(=C(C(=C(C(=C1F)F)F)F)F)F[1]

EC Number 206-876-2[2][3]

Beilstein Registry Number 1683438[2][3]

Synonyms Perfluorobenzene, HFB[1][5]

Table 2: Physicochemical Properties of Hexafluorobenzene

Property Value

Molecular Formula C₆F₆[1][6]

Molecular Weight 186.05 g/mol [1][2][3]

Appearance Colorless liquid[2]

Density 1.612 g/mL at 25 °C[2]

Melting Point 3.7-4.1 °C[2]

Boiling Point 80-82 °C[2]

Refractive Index n20/D 1.377[2]

Solubility
Very low in water; soluble in non-polar organic

solvents.

Key Experimental Protocols and Applications
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Hexafluorobenzene's utility in research is highlighted by its application in various experimental

procedures, ranging from chemical synthesis to advanced analytical techniques in drug

discovery.

Synthesis of Hexafluorobenzene
A common laboratory and industrial method for the synthesis of hexafluorobenzene is the

Finkelstein reaction, involving the fluorination of hexachlorobenzene.

Experimental Protocol: Synthesis of Hexafluorobenzene via the Finkelstein Reaction

Reaction: C₆Cl₆ + 6 KF → C₆F₆ + 6 KCl

Reagents:

Hexachlorobenzene (C₆Cl₆)

Anhydrous potassium fluoride (KF)

A high-boiling polar aprotic solvent (e.g., sulfolane or N,N-dimethylformamide)

Procedure:

A mixture of hexachlorobenzene and a molar excess of anhydrous potassium fluoride is

heated in a suitable solvent.

The reaction is typically carried out at elevated temperatures (200-250 °C) in a sealed

reactor or under reflux.

The progress of the reaction can be monitored by gas chromatography (GC).

Upon completion, the reaction mixture is cooled, and the product, hexafluorobenzene, is

isolated by distillation.

The crude product is then purified by fractional distillation to yield high-purity

hexafluorobenzene.

Logical Flow for Hexafluorobenzene Synthesis
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Reactants

Reaction Conditions

Hexachlorobenzene (C₆Cl₆)

Reaction Vessel

Potassium Fluoride (KF)

High-Boiling Solvent
(e.g., Sulfolane)

High Temperature
(200-250 °C)

Isolation by Distillation Purification by
Fractional Distillation Hexafluorobenzene (C₆F₆)
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Preparation

Measurement

Data Analysis

Inject Hexafluorobenzene
into Tissue

Place Subject in
NMR Spectrometer

Apply ¹⁹F NMR
Pulse Sequence

Measure Spin-Lattice
Relaxation Time (T₁)

Calculate Relaxation Rate
(R₁ = 1/T₁)

Apply Calibration Curve

Determine Tissue pO₂
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Screening Process

Hit Identification

Lead Optimization

Fluorinated Fragment Library
(including HFB derivatives)

Acquire ¹⁹F NMR Reference Spectrum
(Fragments only)

Acquire ¹⁹F NMR Spectrum
(Fragments + Protein)

Target Protein

Compare Spectra

Identify Hits
(Chemical Shift Changes,

Line Broadening)

Hit Validation

Lead Development

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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